Cas no 385375-59-7 (5-(propan-2-yl)-1H-pyrazol-3-ol)

• Product Name: 5-(propan-2-yl)-1H-pyrazol-3-ol
• CAS No: 385375-59-7
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD09028464
• CID: 1020455
• PubChem ID: 12065261
• Update Time: 2025-11-03

5-(propan-2-yl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-(1-methylethyl)-(9CI)
• 5-propan-2-yl-1,2-dihydropyrazol-3-one
• MFCD02932740
• AKOS013464329
• DB-283101
• 5-Isopropyl-1H-pyrazol-3(2H)-one
• AKOS004123317
• EN300-205596
• 5-(propan-2-yl)-1H-pyrazol-3-ol
• 385375-59-7
• 3H-PYRAZOL-3-ONE, 1,2-DIHYDRO-5-(1-METHYLETHYL)-
• 5-ISOPROPYL-1,2-DIHYDROPYRAZOL-3-ONE
• G28410
• SCHEMBL1531224

• MDL： MFCD09028464
• Inchi： 1S/C6H10N2O/c1-4(2)5-3-6(9)8-7-5/h3-4H,1-2H3,(H2,7,8,9)
• InChI Key： YXJMHLUZYAZADZ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)C)NN1

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 5-(propan-2-yl)-1H-pyrazol-3-ol

Introduction to 5-(propan-2-yl)-1H-pyrazol-3-ol (CAS No. 385375-59-7)

5-(propan-2-yl)-1H-pyrazol-3-ol, identified by its Chemical Abstracts Service number 385375-59-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The presence of an alkoxy group at the 5-position and a hydroxyl group at the 3-position introduces additional reactivity, making it a versatile scaffold for medicinal chemistry applications.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This structural motif is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 5-(propan-2-yl)-1H-pyrazol-3-ol derivative specifically has been studied for its potential in modulating enzyme activity and interacting with biological targets. Its aliphatic side chain, derived from propan-2-yl, contributes to its solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The 5-(propan-2-yl)-1H-pyrazol-3-ol compound has been explored in several preclinical studies for its ability to inhibit specific kinases and other enzymes implicated in chronic diseases. For instance, studies have demonstrated its potential in inhibiting Janus kinases (JAKs), which play a crucial role in inflammatory responses. This inhibition could make it a valuable candidate for treating autoimmune disorders such as rheumatoid arthritis.

Moreover, the hydroxyl group at the 3-position of 5-(propan-2-yl)-1H-pyrazol-3-ol allows for further functionalization through various chemical transformations. This flexibility enables researchers to modify the compound into more complex derivatives with enhanced pharmacological properties. For example, etherification or esterification of the hydroxyl group could improve metabolic stability or target specificity. Such modifications are essential steps in optimizing drug candidates for clinical use.

The synthesis of 5-(propan-2-yl)-1H-pyrazol-3-ol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones or aldehydes, followed by reduction steps to introduce the hydroxyl group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale drug discovery programs.

One of the most compelling aspects of 5-(propan-2-yl)-1H-pyrazol-3-ol is its potential as a lead compound for drug development. Its unique structural features make it an attractive scaffold for designing molecules that can interact with biological targets in novel ways. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with improved potency and selectivity. These approaches have led to promising candidates that are currently undergoing further investigation.

In addition to its kinase inhibition properties, 5-(propan-2-yl)-1H-pyrazol-3-ol has shown promise in other therapeutic areas. Preliminary studies suggest that it may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors is particularly noteworthy.

The pharmacokinetic profile of 5-(propan-2-yl)-1H-pyrazol-3-ol is another area of interest. Its moderate solubility in water and lipids suggests good oral bioavailability, which is crucial for developing effective oral medications. Furthermore, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, although further extensive testing is necessary to fully assess its safety profile.

The future directions for research on 5-(propan-2-yl)-1H-pyrazol-3-ol are multifaceted. Continued investigation into its mechanism of action will be essential to understand how it interacts with biological targets and mediates its effects. Additionally, exploring new synthetic routes to optimize yield and purity will be important for scaling up production.

Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. By combining expertise in medicinal chemistry, pharmacology, and computational biology, researchers can accelerate the discovery and development of novel therapeutics based on 5-(propan-2-y l)-1H-pyraz ol -3 -o l . This collaborative approach will be crucial in translating laboratory findings into tangible clinical benefits for patients worldwide.